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Compound of Interest

Compound Name: Fmoc-Phe-OH

Cat. No.: B557390

An In-depth Technical Guide to the Safe Handling of Fmoc-Phe-OH

N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine (Fmoc-Phe-OH) is a fundamental building
block in solid-phase peptide synthesis (SPPS), a cornerstone technique in drug discovery and
development. While not classified as a hazardous substance under the Globally Harmonized
System (GHS), adherence to rigorous safety and handling protocols is paramount to ensure
personnel safety and maintain experimental integrity. This guide provides a comprehensive
overview of the safety data, handling procedures, and emergency measures for Fmoc-Phe-
OH.

Chemical Identification and Properties

Fmoc-Phe-OH is a derivative of the amino acid L-phenylalanine, featuring the base-labile
Fmoc protecting group on its amino terminus. This protection strategy is central to its
application in the stepwise assembly of peptide chains.

Table 1: Physicochemical and Identification Data for Fmoc-Phe-OH
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Property Value Citation(s)
CAS Number 35661-40-6 [1][2][3]

EC Number 252-661-1 [1][2]
Molecular Formula C24H21NO4 [11[2]
Molecular Weight 387.43 g/mol [2][4]

White to light yellow or beige
Appearance [11[5]
crystal powder

Melting Point 180 - 187 °C [1112]5]

Highly hydrophobic; soluble in
Solubility Dimethylformamide (DMF) and  [4][5]
N-Methyl-2-pyrrolidone (NMP)

Storage Temperature 2-8°C [1][2]

Hazard Identification and Safety

According to available Safety Data Sheets (SDS), Fmoc-Phe-OH is not classified as a
hazardous substance or mixture under Regulation (EC) No. 1272/2008 or other GHS-based
regulations.[3][6][7] Consequently, it does not have assigned GHS pictograms, signal words, or
standardized hazard statements.[1][3][6]

However, as with any chemical reagent, potential hazards exist, and its toxicological properties
have not been thoroughly investigated.[1] Inhalation of the powder may be harmful and may
cause respiratory tract irritation.[8] Direct contact with skin and eyes should be avoided.[3]

Experimental Protocols and Handling

Proper handling is crucial to minimize exposure and prevent contamination. The following
protocols are based on standard laboratory safety practices and information derived from
safety data sheets.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH
(US) standards are required.[1][3]

Skin Protection: Chemically resistant gloves (e.g., nitrile) must be inspected prior to use and
handled with a proper removal technique to avoid skin contact.[3][7] A lab coat or other
impervious clothing should be worn.[3]

Respiratory Protection: In situations where dust is generated and engineering controls are
insufficient, a NIOSH-approved N95-type dust mask should be used. For most small-scale
laboratory manipulations under a fume hood, respiratory protection is not required.[1]

Engineering Controls

Work should be conducted in a well-ventilated area.[8] Using process enclosures or local

exhaust ventilation (e.g., a chemical fume hood) is recommended, especially for procedures

that may generate dust, such as weighing or transferring large quantities of the solid.[3][8]

Safe Handling and Use

Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation of dust and aerosols.[3]

When weighing, do so carefully in a draft-shielded balance or within a fume hood to minimize
dust dispersal.

For dissolution, add the solid Fmoc-Phe-OH to the solvent (e.g., DMF) slowly while stirring
to prevent clumping and splashing.

Practice good industrial hygiene: wash hands thoroughly after handling, before breaks, and
at the end of the workday.[3]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][3] The recommended storage temperature
is between 2-8°C.[1][2]

Keep the container tightly closed to prevent moisture absorption and contamination.[1][3]
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e Incompatible materials to avoid during storage include strong oxidizing agents and strong

acids.[8]

Emergency and First-Aid Procedures

Table 2: First-Aid Measures for Fmoc-Phe-OH

Exposure Route

First-Aid Procedure

Citation(s)

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[1]3]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a physician.

[1](3]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[1]3]

Accidental Release Measures

For spills, prevent further leakage if it is safe to do so. Do not let the product enter drains.[3]

o Small Spill: Wear appropriate PPE. Carefully sweep up the spilled solid, avoiding dust

formation, and place it in a suitable, closed container for disposal.[1][8]

o Large Spill: Evacuate personnel to a safe area.[3] Use personal protective equipment.[8]

Sweep up and shovel the material into suitable containers for disposal according to local

regulations.[8]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

e Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon oxides
(CO, CO2) and nitrogen oxides (NOXx).[1][8]

o Special Protective Actions: Firefighters should wear self-contained breathing apparatus
(SCBA) and full turnout gear if necessary.[3][8]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[8] It is the responsibility of the waste generator to determine the toxicity and
physical properties of the material to ensure proper waste identification and disposal methods.

[3]

Visualized Workflows and Relationships
Safe Handling Workflow in Peptide Synthesis

The following diagram outlines a typical workflow for using Fmoc-Phe-OH in a laboratory
setting, emphasizing key safety checkpoints.
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Preparation & Weighing

1. Retrieve from 2-8°C Storage

'

2. Equilibrate to Room Temp
in Desiccator

'

3. Don PPE
(Gloves, Goggles, Lab Coat)

'

4. Weigh Solid in Fume Hood
or Ventilated Enclosure

Reacticw Setup

5. Dissolve in DMF/NMP
in Reaction Vessel

'

6. Perform Coupling Reaction
(e.g., Solid Phase Synthesis)

Cleanup évc Disposal

7. Decontaminate Glassware

'

8. Dispose of Waste
(Solid & Liquid) per Protocol

,

9. Remove PPE & Wash Hands

Click to download full resolution via product page

Fmoc-Phe-OH Experimental Workflow
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Hierarchy of Safety Controls

This diagram illustrates the logical relationship and effectiveness of safety measures when
handling chemical reagents like Fmoc-Phe-OH.

Hierarchy of Controls (Most to Least Effective)

Elimination
(Not Applicable for Required Reagent)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Logical Relationship of Safety Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Fmoc-Phe-OH safety data sheet and handling].
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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